![molecular formula C13H11ClFN3S B5705319 N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)thiourea](/img/structure/B5705319.png)
N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)thiourea, also known as D2789, is a small molecule inhibitor of protein kinase CK1δ and ε. It has been identified as a potential therapeutic agent for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammation.
Mechanism of Action
The mechanism of action of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)thiourea involves the inhibition of CK1δ and ε, which are members of the casein kinase 1 family of serine/threonine kinases. CK1δ and ε are involved in the regulation of various cellular processes, including cell cycle, apoptosis, and gene expression. By inhibiting CK1δ and ε, this compound disrupts these processes, leading to the suppression of cancer cell growth, promotion of protein degradation, and suppression of inflammatory signaling.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of CK1δ and ε activity, the reduction of cancer cell growth and proliferation, the promotion of protein degradation, and the suppression of inflammatory signaling. Additionally, this compound has been found to be well-tolerated in animal models, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)thiourea in lab experiments is its specificity for CK1δ and ε, which allows for the precise targeting of these kinases. Additionally, this compound has been shown to be effective at low concentrations, making it a cost-effective option for research studies. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for the research and development of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)thiourea. One area of focus could be the optimization of its pharmacokinetic properties, such as solubility and bioavailability, to improve its efficacy in vivo. Additionally, further studies could be conducted to investigate the potential therapeutic applications of this compound in other disease conditions, such as metabolic disorders and infectious diseases. Finally, the development of novel CK1δ and ε inhibitors based on the structure of this compound could lead to the discovery of more potent and selective compounds for therapeutic use.
Synthesis Methods
The synthesis of N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)thiourea involves a multi-step process, which includes the reaction of 3-chloro-4-fluoroaniline with 4-methyl-2-pyridinecarboxaldehyde, followed by the reaction with thiourea. The final product is obtained after purification and characterization by various analytical techniques, such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-N'-(4-methyl-2-pyridinyl)thiourea has been extensively studied for its potential therapeutic applications in various disease conditions. In cancer, it has been shown to inhibit the growth and proliferation of cancer cells by targeting CK1δ and ε, which are involved in the regulation of cell cycle and apoptosis. In neurodegenerative disorders, this compound has been found to reduce the accumulation of toxic proteins, such as tau and α-synuclein, by promoting their degradation. In inflammation, this compound has been demonstrated to suppress the activation of inflammatory signaling pathways, such as NF-κB and JNK.
properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)-3-(4-methylpyridin-2-yl)thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClFN3S/c1-8-4-5-16-12(6-8)18-13(19)17-9-2-3-11(15)10(14)7-9/h2-7H,1H3,(H2,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUBJJTVTTSFDPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=S)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClFN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.